Cas no 84989-47-9 (Phosphoric acid, octyl ester, compd. with 2-aminoethanol)
84989-47-9 structure
Product Name:Phosphoric acid, octyl ester, compd. with 2-aminoethanol
CAS No:84989-47-9
MF:C10H26NO5P
MW:271.290904521942
CID:887824
Update Time:2023-08-03
Phosphoric acid, octyl ester, compd. with 2-aminoethanol Chemical and Physical Properties
Names and Identifiers
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- phosphoric acid, octyl ester, compd. with 2-aminoethanol
- 2-aminoethanol,octyl dihydrogen phosphate
- Phosphoric acid, octyl ester, compd. with 2-aminoethanol
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- Inchi: 1S/C8H19O4P.C2H7NO/c1-2-3-4-5-6-7-8-12-13(9,10)11;3-1-2-4/h2-8H2,1H3,(H2,9,10,11);4H,1-3H2
- InChI Key: PPNDYVIPTVFCQR-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OCCCCCCCC.OCCN
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 164
- Topological Polar Surface Area: 113
Phosphoric acid, octyl ester, compd. with 2-aminoethanol Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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